Cas no 898624-54-9 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide)

• Product Name: 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide
• CAS No: 898624-54-9
• MF: C₁₈H₁₉N₅OS
• MW: 353.441361665726
• CID: 5486040
• PubChem ID: 7388062
• Update Time: 2025-06-08

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• STL282999
• AKOS016364822
• 2-((4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• F2715-0584
• 898624-54-9
• 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C18H19N5OS/c1-13-6-5-9-15(10-13)20-17(24)12-25-18-22-21-16(23(18)19)11-14-7-3-2-4-8-14/h2-10H,11-12,19H2,1H3,(H,20,24)
• InChI Key： KONUTDUBPUBVQW-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NN=C(CC2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 353.13103142g/mol
• Monoisotopic Mass: 353.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide (CAS No. 898624-54-9)

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide, with the CAS number 898624-54-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the sulfanyl and acetamide moieties, which contribute to its reactivity and binding properties.

In recent years, the demand for novel triazole-based compounds has surged, driven by their versatility in drug discovery and development. The 4-amino-5-benzyl substitution in this molecule enhances its stability and bioavailability, making it a promising candidate for further study. Scientists are exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The compound's CAS No. 898624-54-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide involves multi-step organic reactions, often starting from benzyl hydrazine and 3-methylphenyl isocyanate. Its sulfanyl bridge is a critical functional group, enabling interactions with biological targets such as enzymes or receptors. This characteristic has led to its inclusion in high-throughput screening programs, where researchers aim to identify new lead compounds for therapeutic development.

From an industrial perspective, the compound's CAS No. 898624-54-9 is often associated with custom synthesis services, as it is not yet commercially available in large quantities. This niche status has sparked interest among contract research organizations (CROs) and academic labs specializing in heterocyclic chemistry. Its potential as a molecular scaffold for further derivatization is another area of active investigation, particularly in the context of fragment-based drug design.

Environmental and safety profiles of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and hazardous byproducts, addressing the broader demand for sustainable pharmaceutical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide (CAS No. 898624-54-9) represents a compelling case study in modern drug discovery. Its structural complexity, combined with emerging applications in precision medicine and biocatalysis, ensures its continued relevance in scientific literature and industrial pipelines. As research progresses, this compound may unlock new avenues for treating complex diseases while adhering to eco-friendly synthesis protocols.